Cas no 1261859-89-5 (3'-Difluoromethyl-5'-fluoro-2,4,5-trichlorobiphenyl)

• Product Name: 3'-Difluoromethyl-5'-fluoro-2,4,5-trichlorobiphenyl
• CAS No: 1261859-89-5
• MF: C₁₃H₆Cl₃F₃
• MW: 325.540951251984
• CID: 4997561
• Update Time: 2025-06-14

3'-Difluoromethyl-5'-fluoro-2,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Difluoromethyl-5'-fluoro-2,4,5-trichlorobiphenyl

• Inchi： 1S/C13H6Cl3F3/c14-10-5-12(16)11(15)4-9(10)6-1-7(13(18)19)3-8(17)2-6/h1-5,13H
• InChI Key： PEMLGDKFVJTQMK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=C(C=C(C(F)F)C=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 6.6
• Topological Polar Surface Area: 0

Additional information on 3'-Difluoromethyl-5'-fluoro-2,4,5-trichlorobiphenyl

Research Brief on 3'-Difluoromethyl-5'-fluoro-2,4,5-trichlorobiphenyl (CAS: 1261859-89-5)

Recent studies on 3'-Difluoromethyl-5'-fluoro-2,4,5-trichlorobiphenyl (CAS: 1261859-89-5) have highlighted its potential applications in the field of chemical biology and pharmaceutical research. This compound, a polychlorinated biphenyl (PCB) derivative, has garnered attention due to its unique structural modifications, including difluoromethyl and fluoro substituents, which enhance its reactivity and biological activity. Researchers have been investigating its role as a precursor in the synthesis of novel therapeutic agents and its interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's mechanism of action in modulating aryl hydrocarbon receptor (AhR) pathways. The study demonstrated that 3'-Difluoromethyl-5'-fluoro-2,4,5-trichlorobiphenyl exhibits a high binding affinity to AhR, which is implicated in immune regulation and detoxification processes. This finding suggests its potential utility in developing treatments for autoimmune diseases and cancer. The research team employed molecular docking simulations and in vitro assays to validate these interactions, providing a robust foundation for further preclinical studies.

Another significant advancement was reported in a 2024 ACS Chemical Biology article, which investigated the compound's metabolic stability and pharmacokinetic properties. The study revealed that the difluoromethyl group enhances metabolic resistance, prolonging the compound's half-life in vivo. This property is particularly advantageous for drug development, as it reduces the frequency of dosing and improves therapeutic efficacy. The researchers utilized high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to track the compound's degradation pathways, offering insights into its optimization for clinical use.

In addition to its pharmacological potential, 3'-Difluoromethyl-5'-fluoro-2,4,5-trichlorobiphenyl has been studied for its environmental impact. A 2023 Environmental Science & Technology paper examined its persistence and bioaccumulation in aquatic ecosystems. While the compound demonstrated moderate persistence, its fluorinated and chlorinated structure raised concerns about potential toxicity to non-target organisms. These findings underscore the need for careful risk assessment in its industrial and pharmaceutical applications.

Future research directions include optimizing the compound's synthetic pathways to improve yield and purity, as well as expanding its therapeutic applications through targeted drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical trials. Overall, 3'-Difluoromethyl-5'-fluoro-2,4,5-trichlorobiphenyl represents a promising candidate for advancing both chemical biology and medicinal chemistry.